7-Chloro-1-isobutyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine

• CAS No.: 874014-30-9
• Molecular Formula: C13H17ClN2
• Molecular Weight: 236.74 g/mol
• IUPAC Name: 7-chloro-2,3-dimethyl-1-(2-methylpropyl)pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C13H17ClN2/c1-8(2)7-16-10(4)9(3)11-5-6-15-13(14)12(11)16/h5-6,8H,7H2,1-4H3
• InChI Key: HDJCUHMWBVJOGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=CN=C2Cl)CC(C)C)C

Description

7-Chloro-1-isobutyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C13H17ClN2 and its molecular weight is 236.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60%, 33 mg, 0.83 mmol) was added to a solution of 7-chloro-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine (100 mg, 0.53 mmol) prepared in Step 1 in anhydrous tetrahydrofuran (2.8 ml). The reaction mixture was stirred for 30 minutes at room temperature. 1-Iodo-2-methylpropane (64 t, 0.67 mmol) was added to the reaction mixture, which was then stirred overnight at room temperature. Water was added to the reaction mixture, which was then extracted with dichloromethane. The organic layer was dried on anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was purified with silica gel column chromatography (ethyl acetate/n-hexane=1/9, v/v) to give 108 mg of the titled compound as a white solid. (Yield: 86%)